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Compound of Interest

Compound Name: Butyl Oleate

Cat. No.: B086557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide offers an in-depth, objective comparison of two frequently utilized emollients in the

cosmetics and pharmaceutical sectors: Butyl Oleate and Isopropyl Myristate. The subsequent

sections will explore their physicochemical characteristics, compare their performance

attributes with supporting experimental data, and outline the methodologies for key

experiments.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of these esters is

fundamental to predicting their behavior in formulations. The following table summarizes the

key physical and chemical characteristics of Butyl Oleate and Isopropyl Myristate.
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Property Butyl Oleate Isopropyl Myristate

Molecular Formula C22H42O2[1][2] C17H34O2[3]

Molecular Weight 338.57 g/mol [1][2] 270.45 g/mol

Appearance Pale yellow, clear oily liquid
Colorless, practically odorless,

oily liquid

Solubility

Insoluble in water; Soluble in

most organic solvents,

alcohols, ethers, and oils.

Insoluble in water; Soluble in

acetone, chloroform, ethanol,

and most organic solvents.

Viscosity Data not consistently available ~6-8 mPa·s at 25°C

Density ~0.87 g/cm³ at 15°C ~0.85-0.86 g/cm³ at 20°C

Melting Point -26.4 °C Approximately -3°C to 3°C

Boiling Point 228 °C at 15 mmHg
Approximately 167°C at 10

mmHg

Performance Comparison in Cosmetic Formulations
The choice of emollient is a critical factor that influences the sensory experience, stability, and

efficacy of the final product. This section details the performance differences between Butyl
Oleate and Isopropyl Myristate.

Emolliency and Skin Feel
Both Butyl Oleate and Isopropyl Myristate are effective emollients that soften and smooth the

skin's surface. However, they impart distinct tactile profiles to cosmetic formulations.

Isopropyl Myristate: Isopropyl Myristate is well-known for providing a lightweight, non-greasy,

and silky feel to the skin. It is characterized by its excellent spreadability and rapid

absorption, which makes it a popular choice for elegant lotions, serums, and facial care

products where a non-sticky residue is desired.

Butyl Oleate: Butyl Oleate is described as having a more substantive and lubricating feel. It

is used as an emollient in creams and lotions to provide a smooth texture.
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Skin Penetration Enhancement
A key function of some emollients is to enhance the penetration of active ingredients into the

skin, which is particularly important for transdermal and topical drug delivery systems.

Isopropyl Myristate: Isopropyl Myristate is widely recognized as a skin penetration enhancer.

Its mechanism of action involves disrupting the lipid structure of the stratum corneum, which

increases the permeation of active ingredients into deeper skin layers.

Butyl Oleate: Butyl Oleate also has the capacity to act as a percutaneous absorption

enhancer. It is thought to work by disrupting the lipid structure of the stratum corneum,

allowing for increased drug permeation.

Experimental Data Summary
The following table presents representative data from an in-vitro study comparing the

penetration enhancing effects of Isopropyl Myristate and Oleic Acid (a component of Butyl
Oleate) on the diffusion of Meloxicam.

Parameter
Formulation with Isopropyl
Myristate (1-10% w/w)

Formulation with Oleic
Acid (5-20% w/w)

Highest Flux (μg/cm²/h) 83.789 84.405

Cumulative Amount Permeated

(μg/cm²)
Not specified 720.50 ± 1.93

Enhancement Ratio Not specified 1.070

Note: This data is from a study on Meloxicam transdermal patches and may not be directly

representative for all active ingredients or formulation types.

Experimental Protocols
To ensure the generation of reliable and comparable data, the use of standardized

experimental protocols is crucial.

In-Vitro Skin Permeation Study
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This experiment is designed to assess the rate and extent of an active ingredient's penetration

through the skin from a topical formulation.

Excised Skin Preparation

Mounting on Franz Diffusion Cell

Topical Formulation Application

Receptor Fluid Sampling at Intervals

Sample Analysis (e.g., HPLC)

Permeation Parameter Calculation

Click to download full resolution via product page

Caption: Workflow of an in-vitro skin permeation study.

Methodology:

Skin Preparation: Full-thickness skin from a suitable animal model (e.g., pig) or human

cadaver is excised and prepared to a uniform thickness.

Mounting: The prepared skin is mounted between the donor and receptor compartments of a

Franz diffusion cell.
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Application: A precise amount of the test formulation is applied to the surface of the stratum

corneum in the donor compartment.

Sampling: The receptor fluid is maintained at a constant temperature and stirred. Samples

are withdrawn at predetermined time points.

Analysis: The concentration of the active ingredient in the collected samples is quantified

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC).

Calculation: The cumulative amount of the active ingredient permeated per unit area is

plotted against time to determine the flux and other permeation parameters.

Sensory Panel Evaluation
This protocol is used to obtain quantitative and qualitative data on the sensory attributes of a

cosmetic formulation as perceived by human subjects.

Recruit & Train Panelists Define Evaluation Protocol Standardized Product Application Sensory Attribute Evaluation Scoring on Standardized Scales Statistical Data Analysis

Click to download full resolution via product page

Caption: Logical flow of a sensory panel evaluation.

Methodology:

Panelist Recruitment and Training: A panel of individuals is selected and trained to identify

and rate the intensity of specific sensory attributes.

Protocol Definition: A clear protocol is established, defining the attributes to be evaluated

(e.g., spreadability, greasiness, absorbency, residue) and the rating scales to be used.

Product Application: A standardized amount of each formulation is applied to a designated

area of the panelists' skin in a controlled environment.
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Evaluation: Panelists evaluate the sensory characteristics at specified time points (e.g.,

immediately after application, after 5 minutes, after 20 minutes).

Scoring: Panelists rate the intensity of each attribute on a predefined scale (e.g., a visual

analog scale or a labeled magnitude scale).

Data Analysis: The collected data is statistically analyzed to identify significant differences in

the sensory profiles of the tested formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b086557?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5354342
https://www.echemi.com/produce/pr2111191753-butyl-oleate.html
https://wellgochem.com/isopropyl-myristate
https://www.benchchem.com/product/b086557#butyl-oleate-versus-isopropyl-myristate-in-cosmetic-formulations
https://www.benchchem.com/product/b086557#butyl-oleate-versus-isopropyl-myristate-in-cosmetic-formulations
https://www.benchchem.com/product/b086557#butyl-oleate-versus-isopropyl-myristate-in-cosmetic-formulations
https://www.benchchem.com/product/b086557#butyl-oleate-versus-isopropyl-myristate-in-cosmetic-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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